Cas no 1613264-84-8 (Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate)

• Product Name: Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate
• CAS No: 1613264-84-8
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 6003288
• PubChem ID: 90202427
• Update Time: 2025-07-24

Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate
• Benzoic acid, 4-[(2-methoxyethyl)amino]-2-methyl-5-nitro-, methyl ester
• methyl 4-(2-methoxyethylamino)-2-methyl-5-nitrobenzoate
• AKOS037655848
• 1613264-84-8
• SCHEMBL15774533
• Methyl 4-((2-methoxyethyl)amino)-2-methyl-5-nitrobenzoate
• SS-5261

• Inchi： 1S/C12H16N2O5/c1-8-6-10(13-4-5-18-2)11(14(16)17)7-9(8)12(15)19-3/h6-7,13H,4-5H2,1-3H3
• InChI Key： SNTYTUDFTVLXOF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC([N+]([O-])=O)=C(NCCOC)C=C1C

Computed Properties

• Exact Mass: 268.10592162g/mol
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 429.4±45.0 °C(Predicted)
• pka: -3.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate

Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate (CAS No. 1613264-84-8): A Comprehensive Overview

Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate, a compound with the chemical identifier CAS No. 1613264-84-8, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a subject of interest for researchers exploring novel therapeutic agents and synthetic methodologies.

The molecular framework of Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate incorporates several key functional groups, including an amine substituent, a nitro group, and a methyl group, which collectively contribute to its reactivity and potential biological activity. The presence of these functional groups not only influences its chemical behavior but also opens up diverse possibilities for further chemical modifications and derivatization.

In recent years, the pharmaceutical industry has seen a surge in the development of nitroaromatic compounds due to their versatile applications in medicinal chemistry. Nitroaromatics are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The nitro group in Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate can be selectively reduced to an amine, providing a pathway to generate more complex derivatives with potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in the development of novel drugs. Researchers have been exploring its utility in synthesizing molecules that target specific biological pathways. For instance, the amine group can be used to form Schiff bases or heterocyclic compounds, which are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the nitration of a suitable precursor, followed by functional group transformations such as esterification and alkylation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthetic route.

Recent studies have highlighted the importance of understanding the mechanistic aspects of nitroaromatic compound transformations. The reactivity of the nitro group in Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate has been extensively studied to develop efficient methods for its functionalization. These studies have not only improved our understanding of the compound's chemistry but also provided valuable insights into the design of more sophisticated synthetic strategies.

The pharmacological potential of Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate has been explored through various in vitro and in vivo studies. Preliminary results suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, modifications at the amine group have shown promise in modulating enzyme activity related to inflammation and oxidative stress.

The use of computational chemistry tools has played a crucial role in predicting the biological activity of Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate and its derivatives. Molecular modeling techniques have been employed to simulate interactions between the compound and biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental efforts by helping to identify promising lead compounds for further development.

The industrial relevance of this compound cannot be overstated. Its synthesis and applications align with current trends in drug discovery, where there is a growing demand for innovative molecules with improved efficacy and safety profiles. The versatility of Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate makes it a valuable building block for pharmaceutical companies seeking to develop new treatments for various diseases.

In conclusion, Methyl 4-[(2-methoxyethyl)amino]-2-methyl-5-nitrobenzoate (CAS No. 1613264-84-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse chemical properties make it a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.